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Compound of Interest

Compound Name: 1,3-Dichloro-2-propanol

Cat. No.: B029581

An In-Depth Technical Guide on the In Vivo and In Vitro Metabolism of 1,3-Dichloro-2-
propanol

Introduction

1,3-Dichloro-2-propanol (1,3-DCP) is a chemical compound of significant interest due to its
presence as a contaminant in certain foods and its use as an intermediate in chemical
manufacturing.[1][2] It is formed during the production of acid-hydrolyzed vegetable protein and
can be found in products like soy sauce.[1][2] Understanding the metabolic fate of 1,3-DCP is
crucial for assessing its toxicological risk to humans. This guide provides a comprehensive
overview of the in vivo and in vitro metabolism of 1,3-DCP, detailing the metabolic pathways,
experimental protocols, and quantitative data for researchers, scientists, and professionals in
drug development.

In Vitro Metabolism

In vitro studies using rat liver preparations have been instrumental in elucidating the initial
steps of 1,3-DCP metabolism. These studies have primarily identified an oxidative pathway
mediated by the cytochrome P450 (CYP) enzyme system.

Metabolic Pathway

The primary in vitro metabolic pathway involves the oxidation of 1,3-DCP by CYP2E1 to form
1,3-dichloroacetone (1,3-DCA).[1][3] This metabolite is a reactive intermediate that can lead to
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the depletion of cellular glutathione (GSH).[1][3][4] The depletion of GSH is a key event in the
cytotoxicity of 1,3-DCP.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloro-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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